Cas no 1261498-46-7 (2-Hydroxy-3-(2,4,5-trichlorophenyl)isonicotinaldehyde)

• Product Name: 2-Hydroxy-3-(2,4,5-trichlorophenyl)isonicotinaldehyde
• CAS No: 1261498-46-7
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4921050
• Update Time: 2025-05-21

2-Hydroxy-3-(2,4,5-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(2,4,5-trichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H6Cl3NO2/c13-8-4-10(15)9(14)3-7(8)11-6(5-17)1-2-16-12(11)18/h1-5H,(H,16,18)
• InChI Key： WVTFMPDTAVBORA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(NC=CC=1C=O)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 433
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2

Additional information on 2-Hydroxy-3-(2,4,5-trichlorophenyl)isonicotinaldehyde

Comprehensive Overview of 2-Hydroxy-3-(2,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1261498-46-7)

2-Hydroxy-3-(2,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1261498-46-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique trichlorophenyl and isonicotinaldehyde moieties, exhibits remarkable potential in various applications, including pharmaceutical intermediates and agrochemical research. Its molecular structure, which combines a hydroxy group with a chlorinated aromatic ring, makes it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for chlorinated aromatic compounds like 2-Hydroxy-3-(2,4,5-trichlorophenyl)isonicotinaldehyde has surged due to their versatility in synthetic chemistry. Researchers are particularly intrigued by its potential role in developing antimicrobial agents and antioxidant formulations, topics that align with current global health trends. The compound's CAS No. 1261498-46-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed aspects of 2-Hydroxy-3-(2,4,5-trichlorophenyl)isonicotinaldehyde is its synthetic pathway. The incorporation of a trichlorophenyl group enhances the compound's stability and reactivity, making it a valuable building block for heterocyclic chemistry. This aligns with the growing interest in sustainable synthesis methods, a hot topic in green chemistry. Laboratories worldwide are exploring eco-friendly approaches to produce such compounds, minimizing environmental impact while maintaining high yields.

The compound's isonicotinaldehyde moiety also contributes to its significance in drug discovery. Recent studies highlight its potential as a precursor for central nervous system (CNS) therapeutics, a field experiencing rapid growth due to increasing neurological disorder cases. Searches for neuroprotective compounds and CNS drug candidates often lead researchers to explore derivatives of 2-Hydroxy-3-(2,4,5-trichlorophenyl)isonicotinaldehyde, underscoring its importance in modern pharmacology.

From a material science perspective, the chlorinated aromatic structure of this compound offers unique properties for advanced material design. Its potential applications in organic electronics and photovoltaic materials are being investigated, coinciding with the global push for renewable energy solutions. The compound's ability to interact with light and electrons makes it a candidate for next-generation solar cells, a topic frequently searched in engineering and energy forums.

Quality control and analytical methods for CAS No. 1261498-46-7 are another area of focus. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure the purity of this compound, a critical factor for research and industrial applications. The rise of AI-assisted chemical analysis has further streamlined the characterization process, a trend reflected in recent scientific literature.

In conclusion, 2-Hydroxy-3-(2,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1261498-46-7) represents a multifaceted compound with broad applications across chemistry and biology. Its relevance to drug development, green synthesis, and renewable energy positions it at the forefront of scientific innovation. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.